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Abstract and Introduction
This document provides a comprehensive guide for the preclinical administration of Cfg-920,

an investigational dual inhibitor of Cytochrome P450 17A1 (CYP17A1) and CYP11B2. Cfg-920
was developed by Novartis for the treatment of castration-resistant prostate cancer (CRPC).[1]

Its primary mechanism of action is the inhibition of CYP17A1, a critical enzyme in the androgen

biosynthesis pathway. By blocking CYP17A1, Cfg-920 effectively reduces the production of

testosterone and other androgens that drive the growth of prostate cancer cells.[1] The dual

inhibition of CYP11B2 is intended to mitigate mineralocorticoid-related side effects often

associated with CYP17A1 inhibition.[1]

While clinical development of Cfg-920 was discontinued by the sponsor for reasons other than

safety, the compound remains a valuable tool for researchers studying androgen signaling,

CRPC progression, and mechanisms of resistance to hormonal therapies.[2] These application

notes are designed for researchers, scientists, and drug development professionals to provide

a scientifically grounded framework for utilizing Cfg-920 in relevant animal models of prostate

cancer. The protocols herein are based on established methodologies for similar compounds
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and are designed to be self-validating through integrated pilot studies and clear

pharmacodynamic readouts.

Scientific Foundation: Mechanism of Action
Understanding the mechanism of action is critical for designing robust in vivo experiments. Cfg-
920 targets key steroidogenic enzymes located primarily in the adrenal glands, testes, and

within the tumor microenvironment itself.

Primary Target (Anti-Tumor Efficacy): CYP17A1 CYP17A1 possesses two distinct enzymatic

activities: 17α-hydroxylase and 17,20-lyase. Both are essential for converting pregnane

precursors into androgens like dehydroepiandrosterone (DHEA) and androstenedione, which

are then converted to testosterone and dihydrotestosterone (DHT).[3] Cfg-920 inhibits both

activities, leading to a profound suppression of systemic and intratumoral androgen levels.[1]

Secondary Target (Safety/Tolerability): CYP11B2 (Aldosterone Synthase) Inhibition of

CYP17A1 can cause a shunt in the steroidogenesis pathway, leading to an accumulation of

mineralocorticoids and subsequent side effects like hypertension and hypokalemia. By also

inhibiting CYP11B2, Cfg-920 is designed to prevent the synthesis of aldosterone, potentially

offering a better safety profile compared to first-generation CYP17A1 inhibitors.[1]

The following signaling pathway diagram illustrates the targets of Cfg-920 in the context of

androgen synthesis.
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Figure 1. Mechanism of Action of Cfg-920.

Preclinical Study Design: A Phased Approach
A successful in vivo study with a novel agent requires a systematic, multi-step approach. We

propose a three-phase workflow:

Phase A: Formulation and Vehicle Validation.

Phase B: Maximum Tolerated Dose (MTD) Study.
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Phase C: Efficacy Study in a Xenograft Model.

This phased approach ensures that the drug can be reliably prepared and is well-tolerated at

the proposed doses before committing to a large-scale, resource-intensive efficacy study.

Phase A: Preparation Phase B: Safety & Dosing Phase C: Efficacy

1. Test Formulations
(e.g., CMC, PEG/Tween)

2. Assess Solubility
& Stability 3. Final Vehicle Selection 4. Design MTD Study

(Dose Escalation)
Proceed to Safety 5. Administer Cfg-920

(7-14 days)
6. Monitor Toxicity

(Weight, Clinical Signs) 7. Determine MTD 8. Implant Xenograft
(e.g., LNCaP)

Proceed to Efficacy 9. Monitor Tumor Growth 10. Treat at ≤ MTD 11. Collect Endpoints
(Tumor Volume, PSA, Testosterone) 12. Data Analysis

Click to download full resolution via product page

Figure 2. Recommended phased experimental workflow.

Phase A Protocol: Formulation and Vehicle
Preparation
Objective: To prepare a homogenous and stable suspension of Cfg-920 suitable for oral

gavage in rodents.

Rationale: Cfg-920 is a small molecule that, like many kinase inhibitors, is predicted to have

low aqueous solubility. A proper formulation is essential for consistent dosing and

bioavailability. An improper vehicle can lead to poor drug exposure, precipitation, and

experimental variability.

Materials:

Cfg-920 powder (CAS: 1260006-20-9)

Vehicle components (see table below)

Sterile, distilled water or 0.9% saline

Sonicator (bath or probe)

Magnetic stirrer and stir bars
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Sterile tubes and syringes

Recommended Starting Vehicles:

Vehicle Component Concentration Preparation Notes Suitability

Option 1 (Standard)

Carboxymethylcellulos

e (CMC)
0.5% - 1.0% (w/v)

Slowly add CMC to

vortexing sterile

water/saline. Allow to

mix for several hours

until fully dissolved.

Standard for aqueous

suspensions. Based

on protocols for

similar CYP17

inhibitors.[2]

Option 2 (Enhanced

Solubility)

DMSO 2% - 5% (v/v)
First, dissolve Cfg-920

in DMSO.

For compounds

insoluble in aqueous

vehicles.

PEG400 30% - 40% (v/v)

Add PEG400 to the

DMSO/Cfg-920

solution.

A common co-solvent

that improves

solubility and stability.

Tween-80 2% - 5% (v/v)
Add as a surfactant to

maintain suspension.

Helps prevent

precipitation when the

aqueous component

is added.

Sterile Saline q.s. to final volume
Add saline last, slowly,

while vortexing.

The final aqueous

phase.

Protocol: Preparation of 0.5% CMC Formulation (Example)

Prepare the Vehicle: To make 50 mL of 0.5% CMC, weigh 250 mg of sodium CMC. In a

sterile beaker with a stir bar, add ~45 mL of sterile 0.9% saline. Begin stirring to create a

vortex, then slowly sprinkle the CMC powder into the vortex to prevent clumping. Cover the

beaker and allow it to stir for 2-4 hours at room temperature, or overnight at 4°C, until a

clear, slightly viscous solution is formed. Adjust the final volume to 50 mL.
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Calculate Required Mass: Determine the highest dose concentration needed (e.g., 10 mg/mL

for a 100 mg/kg dose in a 25g mouse receiving 0.25 mL). For a 10 mL batch, you would

need 100 mg of Cfg-920.

Prepare Suspension: Weigh the calculated Cfg-920 powder into a sterile tube. Add a small

amount of the prepared CMC vehicle (~1 mL) and vortex to create a uniform paste.

Homogenize: Gradually add the remaining vehicle while continuously vortexing or stirring.

Sonicate: Place the suspension in a bath sonicator for 15-30 minutes to ensure a fine,

homogenous particle distribution.

QC Check: Visually inspect the suspension. It should be uniform with no large aggregates. If

left standing for a short period (e.g., 30 minutes), it should be easily re-suspended by gentle

inversion.

Storage: Store the formulation at 4°C, protected from light. Prepare fresh at least weekly, or

confirm stability over a longer period. Always re-suspend thoroughly before each use.

Phase B Protocol: Maximum Tolerated Dose (MTD)
Study
Objective: To determine the highest dose of Cfg-920 that can be administered orally for a

defined period (e.g., 7-14 days) without causing significant toxicity.[4][5][6]

Rationale: The MTD is crucial for selecting appropriate doses for efficacy studies. Dosing

above the MTD can lead to animal morbidity and confound results with non-specific toxicity,

while dosing too low may not achieve therapeutic concentrations.[6] There is no published MTD

for Cfg-920 in rodents.

Animal Model:

Species: Male CD-1 or BALB/c nude mice

Age: 6-8 weeks

Group Size: n=3-5 mice per dose group
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Dose Selection Rationale:

Preclinical data in monkeys showed good bioavailability at 3-10 mg/kg.[1]

Similar CYP17 inhibitors have shown efficacy in mice at doses up to 100 mg/kg.[2]

A suggested starting dose range could be 10, 30, and 100 mg/kg, administered once or twice

daily.

Protocol:

Acclimation & Baseline: Allow animals to acclimate for at least one week. Record individual

body weights for 3 days prior to the study start to establish a baseline.

Group Assignment: Randomly assign mice to a vehicle control group and at least three Cfg-
920 dose groups.

Administration:

Administer the prepared Cfg-920 formulation or vehicle control via oral gavage once or

twice daily (BID administration should have at least 8 hours between doses).

The dosing volume for mice should not exceed 10 mL/kg. (e.g., for a 25g mouse, the

maximum volume is 0.25 mL).[7]

Monitoring (Daily):

Body Weight: Record individual body weights daily. A body weight loss of >15-20% is a

common sign of toxicity and a criterion for euthanasia.[6]

Clinical Observations: Observe animals for signs of toxicity, including hunched posture,

ruffled fur, lethargy, dehydration, or labored breathing.

Food/Water Intake: Monitor general consumption.

Study Duration: Continue dosing for 7 to 14 consecutive days.
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Endpoint: The MTD is defined as the highest dose that does not result in animal death, body

weight loss exceeding 20%, or other severe clinical signs of toxicity.[6]

Phase C Protocol: In Vivo Efficacy Study
Objective: To evaluate the anti-tumor efficacy of Cfg-920 in a relevant prostate cancer

xenograft model.

Animal Model: LNCaP Subcutaneous Xenograft

Rationale: The LNCaP cell line is androgen-sensitive and expresses the androgen receptor

(AR), making it an ideal model to test a drug that works by depleting androgens.[8][9][10]

This model is well-established for testing hormonal therapies.

Host Strain: Male immunodeficient mice (e.g., BALB/c nude, SCID, or NOD-SCID), 6-8

weeks old.

Cell Preparation: Culture LNCaP cells under standard conditions. Harvest cells during the

exponential growth phase. Re-suspend cells in a 1:1 mixture of sterile PBS and Matrigel at a

concentration of 10 x 10^6 cells per 100 µL.[8]

Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each

mouse.

Tumor Monitoring: Monitor tumor growth 2-3 times per week using digital calipers. Tumor

volume can be calculated using the formula: Volume = (Length x Width^2) / 2.

Study Initiation: When tumors reach an average volume of 100-150 mm³, randomize animals

into treatment groups (n=8-10 mice per group).[8][11]

Treatment Protocol:

Groups:

Group 1: Vehicle Control (p.o., BID)

Group 2: Cfg-920 Low Dose (e.g., 0.5x MTD, p.o., BID)
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Group 3: Cfg-920 High Dose (e.g., MTD, p.o., BID)

(Optional) Group 4: Positive Control (e.g., castration or another anti-androgen therapy)

Administration: Dose animals daily via oral gavage as determined in Phase A and B for 21-

28 days, or until tumors in the control group reach a pre-defined endpoint size.

Primary Efficacy Endpoint:

Tumor Volume: Measure tumor volume 2-3 times weekly. The primary outcome is the

inhibition of tumor growth compared to the vehicle control group.

Secondary & Pharmacodynamic (PD) Endpoints:

Body Weight: Monitor body weights twice weekly as a measure of general tolerability.

Terminal Blood Collection: At the end of the study, collect blood via cardiac puncture.

Process to obtain serum or plasma.

Serum PSA Levels: Measure Prostate-Specific Antigen (PSA), a biomarker of LNCaP

tumor activity, using a commercially available human PSA ELISA kit.[11][12]

Serum Testosterone Levels: Measure total testosterone to confirm the mechanism of

action of Cfg-920. Use a mouse/rat specific Testosterone ELISA kit.[13][14]

Tumor Analysis (Optional): Excise tumors at the end of the study. A portion can be flash-

frozen for molecular analysis (e.g., qPCR for AR-regulated genes like KLK3) or fixed in

formalin for immunohistochemistry (e.g., Ki-67 for proliferation).

Data Analysis and Interpretation
Tumor Growth: Plot mean tumor volume ± SEM for each group over time. Statistical analysis

can be performed using a two-way ANOVA with repeated measures.

Endpoint Analysis: Compare final tumor weights, serum PSA, and testosterone levels

between groups using a one-way ANOVA or t-test.
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Correlation: Assess the correlation between the reduction in testosterone levels and the

inhibition of tumor growth or PSA secretion.

Expected Outcomes:

The vehicle control group will show progressive tumor growth.

Cfg-920 treated groups are expected to show dose-dependent tumor growth inhibition.

Serum testosterone levels in Cfg-920 treated mice should be significantly lower than in

vehicle-treated mice, confirming target engagement.

Serum PSA levels should correlate with tumor burden and be reduced in the Cfg-920
treatment groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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